Cas no 1250177-34-4 ((4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine)

• Product Name: (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine
• CAS No: 1250177-34-4
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5167834
• PubChem ID: 62123648
• Update Time: 2025-06-11

(4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Fluoro-2-methylphenyl)methyl](3-methoxypropyl)amine
• N-[(4-fluoro-2-methylphenyl)methyl]-3-methoxypropan-1-amine
• Benzenemethanamine, 4-fluoro-N-(3-methoxypropyl)-2-methyl-
• (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C12H18FNO/c1-10-8-12(13)5-4-11(10)9-14-6-3-7-15-2/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： PWSSGIKSQOIRSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine

Latest Research Insights on (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine (CAS: 1250177-34-4) in Chemical Biology and Pharmaceutical Applications

The compound (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine (CAS: 1250177-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated aromatic ring and a methoxypropylamine side chain, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine may interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective binding affinity for specific receptor subtypes, highlighting its potential as a targeted therapeutic agent.

In addition to its neurological applications, recent investigations have explored the compound's utility in oncology. A study conducted by researchers at the National Cancer Institute revealed that derivatives of (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine exhibit inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, making it a candidate for further development as an anticancer agent.

The synthetic chemistry community has also made strides in optimizing the production of (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine. A 2022 patent application detailed a novel, high-yield synthesis route that minimizes byproducts and improves scalability. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the development of (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological activity.

In conclusion, (4-fluoro-2-methylphenyl)methyl(3-methoxypropyl)amine (CAS: 1250177-34-4) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse therapeutic potential, coupled with recent advancements in synthesis and characterization, positions it as a molecule of significant interest for future drug development efforts. Continued research will be essential to fully elucidate its mechanisms of action and translate these findings into clinically viable treatments.